Cas no 53929-59-2 (4-Methylpyridine-2,3-diamine)

• Product Name: 4-Methylpyridine-2,3-diamine
• CAS No: 53929-59-2
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD00209967
• CID: 382734
• PubChem ID: 317495
• Update Time: 2025-10-29

4-Methylpyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Methylpyridine-2,3-diamine
• 2,3-Pyridinediamine,4-methyl-
• 4-Methyl-pyridine-2,3-diamine
• 4-methyl-2,3-pyridinediamine(SALTDATA: FREE)
• NSC 249323
• 2,3-Diamino-4-picoline
• 4-methyl-2,3-diaminopyridine
• 2,3-DIAMINO-4-METHYLPYRIDINE
• NSC249323
• PubChem5377
• 2,3-diamino-4-methyl-pyridine
• RWGGFJXJRPCCGD-UHFFFAOYSA-N
• 2,3-Pyridinediamine, 4-methyl-
• 7712AB
• SBB051867
• BDBM50091791
• 4-METHYL-2,3-PYRIDINEDIAMINE
• Q
• DTXSID20312076
• SCHEMBL1502884
• FT-0659918
• A829839
• NSC-249323
• Z1143235798
• SY007151
• MFCD00209967
• PB32179
• FT-0646302
• CS-0050802
• 53929-59-2
• EN300-71913
• AKOS012934489
• CHEMBL61427
• AC-27517
• AS-43125
• AMY4008

• MDL： MFCD00209967
• Inchi： 1S/C6H9N3/c1-4-2-3-9-6(8)5(4)7/h2-3H,7H2,1H3,(H2,8,9)
• InChI Key： RWGGFJXJRPCCGD-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C(C=1N)N

Computed Properties

• Exact Mass: 123.08000
• Monoisotopic Mass: 123.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 0.2

Experimental Properties

• Density: 1.190±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 115-116 ºC
• Boiling Point: 317.8°Cat760mmHg
• Flash Point: 171.9°C
• Refractive Index: 1.647
• Solubility: Slightly soluble (33 g/l) (25 º C),
• PSA: 64.93000
• LogP: 1.71680

Additional information on 4-Methylpyridine-2,3-diamine

Introduction to 4-Methylpyridine-2,3-diamine (CAS No. 53929-59-2)

4-Methylpyridine-2,3-diamine (CAS No. 53929-59-2) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a methyl group and two amino groups at the 2 and 3 positions. The combination of these functional groups imparts specific chemical properties that make it an important intermediate in various synthetic pathways.

The chemical formula of 4-Methylpyridine-2,3-diamine is C₇H₁₀N₄, and its molecular weight is approximately 146.18 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reduction of nitro groups and subsequent functional group manipulations. The synthesis process can be tailored to achieve high yields and purity, making it suitable for both laboratory-scale and industrial applications.

In the realm of pharmaceutical research, 4-Methylpyridine-2,3-diamine has garnered attention due to its potential as a building block for the development of novel drugs. Recent studies have explored its use in the synthesis of compounds with therapeutic properties, particularly in the areas of neurodegenerative diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 4-Methylpyridine-2,3-diamine-derived compounds that exhibited potent anti-inflammatory and neuroprotective effects.

The biological activity of 4-Methylpyridine-2,3-diamine-based compounds is attributed to their ability to modulate key signaling pathways involved in disease progression. These pathways include those related to oxidative stress, inflammation, and apoptosis. By targeting these pathways, researchers aim to develop drugs that can effectively treat or prevent various diseases with minimal side effects.

Beyond pharmaceutical applications, 4-Methylpyridine-2,3-diamine has also found use in materials science. Its unique electronic properties make it a valuable component in the development of conductive polymers and other advanced materials. For example, a study published in the Journal of Materials Chemistry C in 2020 demonstrated the use of 4-Methylpyridine-2,3-diamine-based polymers as efficient electron transport materials in organic photovoltaic devices.

The versatility of 4-Methylpyridine-2,3-diamine extends to its role as a ligand in coordination chemistry. Its ability to form stable complexes with various metal ions has led to its use in catalysis and sensor development. A notable application is its use as a ligand in palladium-catalyzed cross-coupling reactions, which are crucial for the synthesis of complex organic molecules.

In summary, 4-Methylpyridine-2,3-diamine (CAS No. 53929-59-2) is a multifaceted compound with a wide range of applications across multiple scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers working in chemical synthesis, pharmaceutical development, materials science, and coordination chemistry. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern scientific research.